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Compound of Interest

Compound Name: 5-Methylpyridine-3-carbonitrile

Cat. No.: B1298621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and toxicological information for

5-Methylpyridine-3-carbonitrile (CAS No. 42885-14-3). The following sections detail the

material's properties, hazards, and the necessary precautions for its safe use in a laboratory

setting. All quantitative data is summarized for clarity, and procedural workflows are visualized

to ensure rapid comprehension and implementation of safety protocols.

Section 1: Chemical and Physical Properties
5-Methylpyridine-3-carbonitrile is a solid, crystalline compound.[1][2] A summary of its key

physical and chemical properties is provided in the table below.
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Property Value Reference

Molecular Formula C₇H₆N₂ [1][2][3][4]

Molecular Weight 118.14 g/mol [1][2][3][4]

Appearance Solid [1][2]

Melting Point 83-87 °C [1][2]

CAS Number 42885-14-3 [1][2][3][4]

EC Number 255-988-8 [1][2]

Section 2: Hazard Identification and Classification
5-Methylpyridine-3-carbonitrile is classified as a hazardous substance. The signal word for

this chemical is "Danger".[1] The hazard classifications and corresponding statements are

outlined below.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

Source: Sigma-Aldrich[1]

The following diagram illustrates the logical workflow for hazard identification and the initial

response required upon potential exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.cn/CN/zh/product/aldrich/661929
https://www.sigmaaldrich.com/JP/ja/product/aldrich/661929
https://buildingblock.bocsci.com/product/5-methylpyridine-3-carbonitrile-cas-42885-14-3-317283.html
https://www.scbt.com/p/5-methylpyridine-3-carbonitrile-42885-14-3
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/661929
https://www.sigmaaldrich.com/JP/ja/product/aldrich/661929
https://buildingblock.bocsci.com/product/5-methylpyridine-3-carbonitrile-cas-42885-14-3-317283.html
https://www.scbt.com/p/5-methylpyridine-3-carbonitrile-42885-14-3
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/661929
https://www.sigmaaldrich.com/JP/ja/product/aldrich/661929
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/661929
https://www.sigmaaldrich.com/JP/ja/product/aldrich/661929
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/661929
https://www.sigmaaldrich.com/JP/ja/product/aldrich/661929
https://buildingblock.bocsci.com/product/5-methylpyridine-3-carbonitrile-cas-42885-14-3-317283.html
https://www.scbt.com/p/5-methylpyridine-3-carbonitrile-42885-14-3
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/661929
https://www.sigmaaldrich.com/JP/ja/product/aldrich/661929
https://www.benchchem.com/product/b1298621?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/661929
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/661929
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Hazard Identification and Initial Response Workflow

Hazard Identification Initial Response

Acute Toxicity (Oral, Cat. 3) If Swallowed: Immediately call a POISON CENTER or doctor/physician.Leads to

Skin Irritation (Cat. 2) If on Skin: Wash with plenty of water.Leads to

Serious Eye Damage (Cat. 1) If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.Leads to

Respiratory Irritation (STOT SE 3) If Inhaled: Avoid breathing dust.Leads to

Click to download full resolution via product page

Caption: Figure 1: Hazard Identification and Initial Response Workflow.

Section 3: Safe Handling and Storage Protocols
Proper handling and storage of 5-Methylpyridine-3-carbonitrile are crucial to minimize risk.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling this compound:

Eye/Face Protection: Eyeshields and face shields.[1]

Skin Protection: Protective gloves.[1]

Respiratory Protection: Dust mask type N95 (US) or equivalent.[1]
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Handling Procedures
Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Storage Conditions
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.[5]

Incompatible materials to avoid are strong oxidizing agents.[5]

Storage Class: 6.1C - Combustible, acute toxic Cat. 3 / toxic compounds or compounds

which cause chronic effects.[1]

The following diagram outlines the standard operating procedure for safely handling 5-
Methylpyridine-3-carbonitrile in a laboratory setting.
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Figure 2: Standard Operating Procedure for Safe Handling

Start

Don Personal Protective Equipment (Gloves, Goggles, Lab Coat, N95 Mask)

Work in a properly functioning chemical fume hood

Carefully weigh and handle the solid compound, avoiding dust generation

Clean up spills immediately following appropriate procedures

Dispose of waste in a designated hazardous waste container

Doff Personal Protective Equipment

Wash hands thoroughly

End
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Caption: Figure 2: Standard Operating Procedure for Safe Handling.
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Section 4: First-Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately.

Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[6]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[6]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[6]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[6]

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards Arising from the Chemical: No data available.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[6]

Section 6: Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas. Avoid breathing dust.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

The workflow for responding to an accidental spill is visualized in the diagram below.
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Figure 3: Accidental Spill Response Workflow

Spill_Detected

Evacuate immediate area

Don appropriate PPE (respirator, gloves, etc.)

Contain the spill using appropriate absorbent material

Carefully collect the spilled material and place it in a sealed container for disposal

Decontaminate the spill area

Dispose of waste as hazardous material

Report the incident to the appropriate safety personnel

End
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Caption: Figure 3: Accidental Spill Response Workflow.
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Section 7: Toxicological Information
The toxicological properties of 5-Methylpyridine-3-carbonitrile have not been thoroughly

investigated. The available data indicates the following:

Toxicological Effect Classification

Acute Oral Toxicity Category 3

Skin Irritation Category 2

Eye Damage Category 1

Respiratory System Target Organ (Single Exposure)

Source: Sigma-Aldrich[1]

No specific experimental protocols for the toxicological studies were available in the public

domain at the time of this writing. Researchers should handle this compound with the caution

appropriate for a substance with known acute toxicity and irritant properties.

Section 8: Conclusion
5-Methylpyridine-3-carbonitrile is a valuable research chemical that requires careful handling

due to its acute toxicity and irritant properties. Adherence to the safety protocols outlined in this

guide, including the use of appropriate personal protective equipment, proper storage, and

emergency preparedness, is essential for its safe use in any research or development setting.

All personnel handling this compound should be thoroughly familiar with its hazards and the

procedures necessary to mitigate any potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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